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Compound of Interest

Compound Name: Boc-2-Abz-OH

Cat. No.: B558750

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(tert-butoxycarbonylamino)benzoic acid, also known as N-Boc-anthranilic acid, is a
synthetically versatile building block of significant interest in medicinal chemistry and organic
synthesis. Its structure, featuring a carboxylic acid and a tert-butoxycarbonyl (Boc) protected
amine on a benzene ring, makes it a valuable precursor for the synthesis of a wide array of
complex molecules, including pharmaceuticals and peptides. The Boc protecting group offers
stability under various reaction conditions and can be readily removed under mild acidic
conditions, allowing for selective chemical transformations. This guide provides a
comprehensive overview of its structure, properties, synthesis, and applications.

Chemical Structure and Properties

The molecular structure of 2-(tert-butoxycarbonylamino)benzoic acid consists of a benzoic acid
scaffold with a tert-butoxycarbonylamino group at the ortho-position.

Table 1: Physicochemical Properties of 2-(tert-butoxycarbonylamino)benzoic Acid
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Property Value Reference
CAS Number 68790-38-5 [1]
Molecular Formula C12H15NOa4 [1]
Molecular Weight 237.25 g/mol [1]
Appearance White to off-white powder [1]

Melting Point 148-162 °C [1]

Boiling Point 328.6 °C (predicted)

Soluble in organic solvents
Solubility such as dichloromethane and 2]

dimethyl sulfoxide; less soluble

in water.

Table 2: Spectroscopic Data of 2-(tert-butoxycarbonylamino)benzoic Acid

Spectrum

Characteristic Peaks

1H NMR

Signals corresponding to the aromatic protons,
the NH proton of the carbamate, and the nine

equivalent protons of the tert-butyl group.

13C NMR

Resonances for the carboxylic acid carbon, the
carbonyl carbon of the Boc group, the
quaternary carbon of the tert-butyl group, the
methyl carbons of the tert-butyl group, and the

aromatic carbons.

FT-IR (cm™1)

Broad O-H stretch from the carboxylic acid
(approx. 2500-3300 cm~1), a strong C=0 stretch
from the carboxylic acid (approx. 1680-1710
cm™1), a C=0 stretch from the carbamate
(approx. 1700 cm~1), N-H bending, and C-H
stretches from the aromatic ring and the tert-
butyl group.[3][4]
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Experimental Protocols
Synthesis of 2-(tert-butoxycarbonylamino)benzoic Acid

A standard and effective method for the synthesis of 2-(tert-butoxycarbonylamino)benzoic acid
involves the reaction of 2-aminobenzoic acid with di-tert-butyl dicarbonate (Bocz0).

Materials:

2-Aminobenzoic acid (anthranilic acid)

» Di-tert-butyl dicarbonate (Boc20)

e Sodium bicarbonate (NaHCO3)

 Tetrahydrofuran (THF)

o Water

e 1N Hydrochloric acid (HCI)

o Ethyl acetate

e Petroleum ether

e Magnetic stirrer and stir bar

¢ Round-bottom flask

e Separatory funnel

« Rotary evaporator

Crystallization dish

Procedure:

o Dissolution: Dissolve 2-aminobenzoic acid (1.0 equivalent) in a mixture of THF and water in
a round-bottom flask.
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» Addition of Base: Add sodium bicarbonate (3.0 equivalents) dissolved in water to the reaction
mixture.

» Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (2.0
equivalents) dissolved in THF dropwise at room temperature.

e Reaction: Stir the mixture at room temperature for 12 hours. The reaction can be monitored
by thin-layer chromatography (TLC).

 Acidification: After the reaction is complete, carefully acidify the mixture to a pH of
approximately 3 with 1N HCI. This will protonate the carboxylate and may cause the product
to begin precipitating.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate. Collect the organic layer.

e Washing and Drying: Wash the organic layer with brine, dry it over anhydrous sodium
sulfate, and filter.

o Concentration: Remove the solvent from the organic layer using a rotary evaporator to yield
the crude product.

o Crystallization: Recrystallize the crude product from a mixture of ethyl acetate and petroleum
ether to obtain pure 2-(tert-butoxycarbonylamino)benzoic acid as a white to off-white solid.

Applications in Research and Drug Development

2-(tert-butoxycarbonylamino)benzoic acid is a cornerstone in the synthesis of various bioactive
molecules and pharmaceutical intermediates.[1]

» Peptide Synthesis: It serves as a crucial building block in solid-phase peptide synthesis
(SPPS). The Boc-protected amine allows for the controlled, sequential addition of amino
acids to a growing peptide chain.

o Heterocyclic Synthesis: The dual functionality of the molecule makes it an excellent starting
material for the synthesis of various heterocyclic compounds, which are prevalent scaffolds
in many drug molecules.
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o Development of Bioactive Compounds: Researchers utilize this compound in the preparation
of molecules with specific biological activities, contributing to advancements in drug

discovery.[1]

Visualizations

The following diagrams illustrate the pivotal role of 2-(tert-butoxycarbonylamino)benzoic acid in

synthetic chemistry.
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Caption: Synthetic utility of 2-(tert-butoxycarbonylamino)benzoic acid.
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Caption: Workflow for the synthesis of N-Boc-2-aminobenzoic acid.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b558750?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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